Cas no 1368664-08-7 (8-Bromo-6-fluoroimidazo[1,2-a]pyridine)

• Product Name: 8-Bromo-6-fluoroimidazo[1,2-a]pyridine
• CAS No: 1368664-08-7
• MF: C₇H₄BrFN₂
• MW: 215.022463798523
• MDL: MFCD20923664
• CID: 2184190
• PubChem ID: 76849551
• Update Time: 2025-08-03

8-Bromo-6-fluoroimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-6-fluoroimidazo[1,2-a]pyridine
• D83460
• DA-35489
• A1-24654
• 1368664-08-7
• MFCD20923664
• AS-8000
• CS-0187281
• IMidazo[1,2-a]pyridine, 8-broMo-6-fluoro-
• SCHEMBL19456724
• AKOS022773431
• WLZ3476

• MDL： MFCD20923664
• Inchi： 1S/C7H4BrFN2/c8-6-3-5(9)4-11-2-1-10-7(6)11/h1-4H
• InChI Key： USDJRHUYKUZVBQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN2C=CN=C21)F

Computed Properties

• Exact Mass: 213.95419g/mol
• Monoisotopic Mass: 213.95419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.3Ų

Additional information on 8-Bromo-6-fluoroimidazo[1,2-a]pyridine

8-Bromo-6-fluoroimidazo[1,2-a]pyridine (CAS No. 1368664-08-7)

8-Bromo-6-fluoroimidazo[1,2-a]pyridine is a heterocyclic aromatic compound with a unique structure that combines bromine and fluorine substituents on an imidazo[1,2-a]pyridine framework. This compound, identified by the CAS registry number 1368664-08-7, has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. The molecule's structure, which features a fused pyridine and imidazole ring system, contributes to its distinctive chemical properties and reactivity.

The synthesis of 8-bromo-6-fluoroimidazo[1,2-a]pyridine typically involves multi-step organic reactions, often utilizing bromination and fluorination techniques. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various strategies to optimize the reaction conditions, such as temperature control and catalyst selection, to enhance the overall process. These efforts have been documented in numerous scientific journals, highlighting the importance of this compound in modern organic chemistry.

One of the most promising applications of 8-bromo-6-fluoroimidazo[1,2-a]pyridine lies in its potential as a building block for drug discovery. The compound's ability to act as a precursor for more complex molecules has been extensively studied. For instance, it has been used in the synthesis of bioactive compounds targeting specific molecular pathways. Recent studies have demonstrated its role in the development of novel anticancer agents, where its unique electronic properties and structural flexibility play a crucial role.

In addition to its pharmaceutical applications, 8-bromo-6-fluoroimidazo[1,2-a]pyridine has also found utility in materials science. Its aromaticity and heteroatom content make it a valuable component in the design of advanced materials such as organic semiconductors and optoelectronic devices. Researchers have investigated its electronic properties using computational chemistry tools and experimental techniques like UV-vis spectroscopy and cyclic voltammetry. These studies have provided insights into its potential for use in next-generation electronic devices.

The chemical stability of 8-bromo-6-fluoroimidazo[1,2-a]pyridine is another area of active research. Understanding its degradation pathways under various conditions is essential for ensuring its safe handling and application in industrial processes. Recent findings suggest that the compound exhibits moderate stability under standard storage conditions but may undergo transformations under harsher environmental conditions. These insights are critical for optimizing its storage and transportation logistics.

From an environmental perspective, the ecological impact of 8-bromo-6-fluoroimidazo[1,2-a]pyridine has also been a topic of interest. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. Preliminary results indicate that while the compound shows limited biodegradability under natural conditions, it does not exhibit acute toxicity at environmentally relevant concentrations. These findings are important for guiding regulatory decisions regarding its use and disposal.

In conclusion, 8-bromo-6-fluoroimidazo[1,2-a]pyridine (CAS No. 1368664-08-7) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new aspects of its properties and uses, this compound is poised to play an increasingly important role in the advancement of science and technology.